Cas no 2229072-39-1 (3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine)

• Product Name: 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine
• CAS No: 2229072-39-1
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 6509151
• PubChem ID: 165654139
• Update Time: 2025-05-18

3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine
• EN300-1907515
• 2229072-39-1

• Inchi： 1S/C9H9BrClNO/c1-6(3-11)9-7(10)4-12-5-8(9)13-2/h4-5H,1,3H2,2H3
• InChI Key： POWZSTLGVITUHV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(=C)CCl)OC

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine

Comprehensive Guide to 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine (CAS No. 2229072-39-1): Properties, Applications, and Industry Insights

The compound 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine (CAS No. 2229072-39-1) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated heterocyclic structure combines a methoxy group, bromine substituent, and a chloropropenyl side chain, creating unique reactivity patterns that make it valuable for synthetic applications. Researchers particularly value this compound for its potential as a building block in medicinal chemistry, where its pyridine core serves as a privileged scaffold for drug development.

From a chemical perspective, 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine exhibits several noteworthy characteristics. The presence of both bromine and chlorine atoms provides excellent handles for further functionalization through cross-coupling reactions, while the methoxy group influences electronic distribution across the aromatic system. The chloropropenyl moiety introduces additional sites for nucleophilic attack or cyclization reactions, making this compound particularly versatile in organic synthesis. These properties explain why searches for "pyridine derivatives for drug discovery" and "halogenated heterocycles synthesis" frequently lead researchers to this specific molecule.

The pharmaceutical industry shows growing interest in CAS 2229072-39-1 due to its potential applications in developing kinase inhibitors and other targeted therapies. Recent publications suggest that modified pyridine structures similar to this compound may interact with specific biological targets, prompting increased research activity. This aligns with current trends in precision medicine, where scientists search for "small molecule modulators of protein-protein interactions" and "selective kinase inhibitors." The compound's structural features allow for diverse modifications that could enhance binding affinity or improve pharmacokinetic properties.

In agrochemical applications, 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine serves as an intermediate for developing novel crop protection agents. The agricultural sector's focus on sustainable pest management has driven demand for new active ingredients, with researchers exploring "eco-friendly pyridine-based pesticides" and "next-generation fungicide development." The compound's halogen atoms and unsaturated side chain provide opportunities for creating derivatives with specific modes of action against plant pathogens, addressing current concerns about pesticide resistance.

Synthetic methodologies for CAS 2229072-39-1 have evolved significantly, with recent literature describing improved routes that enhance yield and purity. Modern techniques such as "continuous flow chemistry for heterocycle synthesis" and "catalytic halogenation methods" have been applied to similar structures, reflecting the industry's move toward greener chemistry practices. These advancements respond to frequent searches for "sustainable synthesis of halogenated pyridines" and "atom-economical heterocycle formation" in scientific databases.

The commercial availability of 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine has expanded in recent years, with specialty chemical suppliers listing it under various catalog numbers. Market analysis indicates growing procurement queries for "high-purity pyridine building blocks" and "custom halogenated heterocycles," particularly from pharmaceutical development teams. Proper handling and storage recommendations typically accompany these purchases, emphasizing the need to protect the compound's reactive sites from moisture and light degradation.

Analytical characterization of CAS 2229072-39-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common quality control questions like "how to verify pyridine derivative purity" and "structural confirmation of halogenated heterocycles." The compound's distinct spectral signatures facilitate identification, with the bromine isotope pattern and alkenyl proton signals serving as diagnostic features in analytical protocols.

Future research directions for 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine may explore its potential in materials science applications. The electronics industry's search for "nitrogen-containing organic semiconductors" and "halogenated molecular materials" suggests possible crossover applications beyond life sciences. The compound's conjugated system and substituent pattern could contribute to developing novel organic electronic materials, representing an exciting frontier for this versatile chemical entity.

Safety assessments of CAS 2229072-39-1 follow standard protocols for handling halogenated organic compounds. While not classified as extremely hazardous, proper laboratory practices recommend precautions when working with this material, responding to common queries about "safe handling of reactive pyridine derivatives." Material safety data sheets provide specific guidance tailored to the compound's reactivity profile, ensuring responsible use in research and industrial settings.

The intellectual property landscape surrounding 3-bromo-4-(3-chloroprop-1-en-2-yl)-5-methoxypyridine continues to develop, with patent applications increasingly citing similar structures. This reflects the compound's strategic value in medicinal chemistry, addressing frequent questions about "patent status of pyridine-based therapeutics" and "freedom-to-operate for heterocyclic intermediates." Legal professionals and researchers alike monitor these developments to navigate the complex IP environment surrounding valuable chemical building blocks.